Cas no 2172492-60-1 (2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172492-60-1
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 6323938
• PubChem ID: 165601219
• Update Time: 2025-10-20

2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2-[bis(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172492-60-1
• EN300-1598658

• Inchi： 1S/C10H16N4/c1-7(2)10-9(5-6-11)12-13-14(10)8(3)4/h7-8H,5H2,1-4H3
• InChI Key： HFJJRAXEROXPJY-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C(=C(CC#N)N=N1)C(C)C

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172492-60-1)

2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural and functional properties. With the CAS number 2172492-60-1, this compound represents a fascinating derivative of the triazole scaffold, which is widely recognized for its biological activity and therapeutic potential. The presence of propan-2-yl side chains and a cyano group in its molecular structure imparts distinct reactivity and binding capabilities, making it a valuable candidate for further chemical investigation and application in drug discovery.

The compound's structure consists of a triazole ring linked to an acetonitrile moiety, with two propan-2-yl substituents attached to the triazole nitrogen atoms. This arrangement not only enhances its solubility in various organic solvents but also facilitates interactions with biological targets. The cyano group at the acetonitrile position serves as a versatile handle for further functionalization, enabling chemists to modify the compound's properties for specific applications.

In recent years, there has been growing interest in exploring the pharmacological effects of derivatives containing the triazole core. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bulky propan-2-yl groups in 2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile may influence its binding affinity and selectivity towards certain biological receptors. This makes it an intriguing candidate for developing novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its potential as a building block in medicinal chemistry. The combination of the triazole ring, cyano group, and propan-2-yl substituents provides multiple sites for chemical modification. This flexibility allows researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles, ultimately leading to more effective drug candidates. For instance, modifications at the cyano group can introduce new functionalities such as hydrogen bonding or metal coordination capabilities.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Studies using molecular docking simulations have suggested that compounds with similar structures to 2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile may exhibit promising binding affinities with enzymes and receptors involved in metabolic pathways relevant to cancer and inflammation. These computational findings provide a strong rationale for experimental validation and further exploration of this compound's therapeutic potential.

The synthesis of 2-bis(propan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The preparation typically begins with the formation of a triazole ring through cycloaddition reactions between azides and alkynes—a process known as azidealkyne cycloaddition (Click Chemistry). Subsequent functionalization at the acetonitrile position followed by introduction of the propan-2-yl groups completes the synthesis. This synthetic route highlights the compound's accessibility while emphasizing the importance of high-yielding and scalable methodologies for pharmaceutical applications.

From a regulatory perspective, compounds like 2-bis(propan-2-y)-1H-1,2,3-triazol-4-yacetonitrile must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies often focus on assessing toxicity profiles, pharmacokinetic behavior, and interaction with biological targets. Given its structural complexity and novelty, it is likely that researchers will employ both in vitro and in vivo models to evaluate its potential benefits and risks.

The role of derivatives like this one extends beyond traditional drug development into areas such as agrochemicals and material science. The unique reactivity introduced by the cyano group can be exploited for cross-coupling reactions or polymerization processes, making it a versatile intermediate in industrial applications. Furthermore, its stability under various conditions makes it suitable for formulation into stable pharmaceutical products or specialty chemicals.

In conclusion, 2-bis(propan - 2 - yl) - 1 H - 1 , 2 , 3 - triazol - 4 - ylacetonitrile (CAS No. 217249260 - 1) stands out as a promising compound with significant potential in pharmaceutical research. Its unique structural features—comprising a triazole ring substituted with two propan - 2 - yl groups—and an acetonitrile moiety—offer opportunities for diverse chemical modifications and biological applications. As research continues to uncover new therapeutic targets and innovative synthetic strategies, this compound is poised to play an important role in advancing drug discovery efforts worldwide.